N-(3-methylphenyl)-3-(piperidin-1-yl)propanamide

• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol
• IUPAC Name: N-(3-methylphenyl)-3-piperidin-1-ylpropanamide
• InChI: InChI=1S/C15H22N2O/c1-13-6-5-7-14(12-13)16-15(18)8-11-17-9-3-2-4-10-17/h5-7,12H,2-4,8-11H2,1H3,(H,16,18)
• InChI Key: KEDLKLNCNRMATR-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)CCN2CCCCC2

Description

N-(3-methylphenyl)-3-(piperidin-1-yl)propanamide, also known as MPHP, is a synthetic cathinone that belongs to the pyrrolidine class of compounds. It is a designer drug that has gained popularity in recent years due to its stimulant effects. MPHP is often sold online as a research chemical and is not intended for human consumption.

Mechanism of Action

N-(3-methylphenyl)-3-(piperidin-1-yl)propanamide acts as a potent dopamine reuptake inhibitor, increasing the concentration of dopamine in the brain. It also acts as a norepinephrine reuptake inhibitor, increasing the concentration of norepinephrine in the brain. This leads to increased energy, alertness, and euphoria.
Biochemical and Physiological Effects:
N-(3-methylphenyl)-3-(piperidin-1-yl)propanamide has been shown to increase heart rate, blood pressure, and body temperature. It also causes pupil dilation and can lead to dehydration. In addition, N-(3-methylphenyl)-3-(piperidin-1-yl)propanamide has been shown to cause neurotoxicity in animal studies.

Advantages and Limitations for Lab Experiments

N-(3-methylphenyl)-3-(piperidin-1-yl)propanamide has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. It has also been shown to have a high affinity for the dopamine transporter, making it a useful tool in the study of the dopamine system. However, N-(3-methylphenyl)-3-(piperidin-1-yl)propanamide has several limitations as well. It is highly addictive and can cause neurotoxicity, making it unsuitable for long-term studies. It is also illegal in many countries, making it difficult to obtain for research purposes.

Future Directions

There are several potential future directions for research on N-(3-methylphenyl)-3-(piperidin-1-yl)propanamide. One area of interest is the development of novel dopamine reuptake inhibitors that are less addictive and have fewer side effects. Another area of interest is the study of the long-term effects of N-(3-methylphenyl)-3-(piperidin-1-yl)propanamide on the brain, particularly in regards to neurotoxicity. Finally, there is potential for the use of N-(3-methylphenyl)-3-(piperidin-1-yl)propanamide as a tool in the study of addiction and substance abuse disorders.

Synthesis Methods

The synthesis of N-(3-methylphenyl)-3-(piperidin-1-yl)propanamide involves the reaction of 3-methylbenzoyl chloride with piperidine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to yield N-(3-methylphenyl)-3-(piperidin-1-yl)propanamide.

Scientific Research Applications

N-(3-methylphenyl)-3-(piperidin-1-yl)propanamide has been studied for its potential use in medicinal chemistry. It has shown promise as a treatment for conditions such as depression and ADHD. N-(3-methylphenyl)-3-(piperidin-1-yl)propanamide has also been studied for its potential use as a tool in neuroscience research, specifically in the study of the dopamine system.